N-(2-benzoyl-4-chlorophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2-benzoyl-4-chlorophenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H14ClN3O3S/c21-13-6-7-16(14(10-13)17(25)12-4-2-1-3-5-12)23-18(26)15-11-22-20-24(19(15)27)8-9-28-20/h1-7,10-11H,8-9H2,(H,23,26)
• InChI Key: CVOYNNIUICUEST-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC=C(C(=O)N21)C(=O)NC3=C(C=C(C=C3)Cl)C(=O)C4=CC=CC=C4
• Molecular Formula: C20H14ClN3O3S
• Molecular Weight: 411.9 g/mol

Description

The compound “N-(2-benzoyl-4-chlorophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide” belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Scientific Research Applications

Antimicrobial Activities

• Compounds similar to the specified chemical, particularly thiazolo[3,2-a]pyrimidine derivatives, have been synthesized and evaluated for their antimicrobial properties. Some derivatives exhibited significant inhibition of bacterial and fungal growth, showing promise as potential antimicrobial agents (Akbari et al., 2008).

Anti-inflammatory Activities

• Thiazolo[3,2-a]pyrimidine derivatives have also been synthesized and tested for their anti-inflammatory activities. Certain compounds demonstrated moderate anti-inflammatory activity, suggesting their potential use in treating inflammatory conditions (Tozkoparan et al., 1999).

Analgesic Properties

• Novel derivatives of thiazolo[3,2-a]pyrimidine have been synthesized and screened for analgesic and anti-inflammatory activities. Some of these compounds showed high inhibitory activity and could be potential candidates for the development of new analgesic drugs (Abu‐Hashem et al., 2020).

Antitumor and Antibacterial Agents

• Pyrrolo[2,3-d]pyrimidines, which are structurally related to the specified chemical, have been synthesized as potential inhibitors of thymidylate synthase, with applications as antitumor and antibacterial agents. Some of these compounds showed significant activity against human thymidylate synthase (Gangjee et al., 1996).

Supramolecular Aggregation

• Studies on thiazolo[3,2-a]pyrimidines have provided insights into their conformational features and supramolecular aggregation. These studies help in understanding the structural modifications that lead to changes in the aggregation and properties of such compounds (Nagarajaiah & Begum, 2014).

Synthesis and Evaluation for Biological Activity

• Various studies have focused on the synthesis of new pyrimidines and condensed pyrimidines, including thiazolo[3,2-a]pyrimidine derivatives, and their evaluation for different biological activities, including antimicrobial properties (Abdelghani et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes and receptors, influencing their activity .

Mode of Action

It’s known that amide groups can easily generate hydrogen bonds with the activated part of the target enzymes and control the target organisms .

Biochemical Pathways

Compounds with similar structures have been found to influence various biological pathways, leading to diverse physiological activities .

Result of Action

Similar compounds have been found to exhibit various biological activities, including insecticidal and fungicidal activities .

Action Environment

The environmental conditions can significantly impact the effectiveness of similar compounds .